Cas no 83861-74-9 (1,5-Octadien-3-ol)
1,5-Octadien-3-ol structure
Product Name:1,5-Octadien-3-ol
CAS No:83861-74-9
MF:C8H14O
MW:126.196162700653
CID:709363
PubChem ID:6428570
Update Time:2025-04-19
1,5-Octadien-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Octadien-3-ol
- Octa-1,5-dien-3-ol
- KI2TJG39HP
- (3xi,5Z)-1,5-Octadien-3-ol
- CHEBI:172005
- UNII-KI2TJG39HP
- (5Z)-1,5-octadien-3-ol
- Fema No. 4732, (E)-
- Fema No. 4732
- APFBWMGEGSELQP-AATRIKPKSA-N
- DTXSID401314159
- 1,5-Octadien-3-ol, (5E)-
- SCHEMBL309356
- (5E)-1,5-Octadien-3-ol
- 50306-14-4
- LMFA05000488
- 1,5-Octadien-3-ol, (E)-
- 1,5E-Octadien-3-ol
- (5E)-octa-1,5-dien-3-ol
- 1,5Z-Octadien-3R-ol
- 83861-74-9
- TE91VW9O5A
- UNII-TE91VW9O5A
-
- Inchi: 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4-6,8-9H,2-3,7H2,1H3/b6-5+
- InChI Key: APFBWMGEGSELQP-AATRIKPKSA-N
- SMILES: OC(C=C)C/C=C/CC
Computed Properties
- Exact Mass: 126.104
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- FEMA: 4732 | 1,5-OCTADIEN-3-OL
1,5-Octadien-3-ol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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